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Compound of Interest

Compound Name: AM694 4-iodo isomer

CAS No.: 1427325-92-5

Cat. No.: B583787

Get Quote

Executive Safety Summary
AM694 4-iodo isomer (1-(5-fluoropentyl)-3-(4-iodobenzoyl)indole) is a structural isomer of the

synthetic cannabinoid AM694. It acts as a potent agonist for the cannabinoid receptors

(CB1/CB2).

Critical Warning: This compound presents a dual-hazard profile:

Toxicological: Extreme potency. Inhalation or skin absorption of microgram quantities can

cause severe physiological effects (tachycardia, seizures, psychosis).

Chemical: It contains both Iodine and Fluorine. Improper incineration at low temperatures

can release toxic halogens and fluorinated byproducts.

Disposal Directive: This substance must NEVER be disposed of down the drain or via standard

trash. It requires High-Temperature Incineration via a licensed hazardous waste vendor, strictly

following Chain of Custody (CoC) protocols due to its controlled substance status.
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Regulatory & Classification Framework
Before physical handling, you must establish the legal status of the material. In many

jurisdictions (including the US), AM694 is a Schedule I Controlled Substance. The 4-iodo

isomer is treated as a Schedule I substance under the Federal Analogue Act if intended for

human consumption, but in a research setting, it should be treated with the same strict controls

to prevent diversion and ensure compliance.

Waste Stream Classification (EPA/RCRA)
For chemical waste manifesting, categorize as follows:

Primary Waste Code:D001 (Ignitable - if in solvent) or Toxic (Non-specific).

Secondary Characteristic:Halogenated Organic.

Lab Pack Category: High-Potency / Cytotoxic-like protocols.

Operational Workflow: Decision Matrix
The following diagram outlines the critical decision path for disposing of AM694 isomers.
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Waste Identification:
AM694 4-iodo Isomer

Step 1: Quantification
& Mass Balance Check

Is the waste
Solid or Liquid?

Solid Waste:
Double-bag in
Anti-static Poly

Powder/Crystal

Liquid Waste:
Segregate into

Halogenated Carboy

Solution

Regulatory Check:
Is it a Controlled Substance?

Route A: Reverse Distributor
(DEA Form 41)

Yes (Registered Lab)

Route B: Hazardous Waste
(Incineration)

No (Exempt/Analogue)

Final Destruction:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and routing of halogenated synthetic

cannabinoids.

Detailed Disposal Protocol
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Phase 1: Preparation and Personal Protective
Equipment (PPE)
Objective: Prevent exposure and cross-contamination.

Engineering Controls: All manipulations must occur inside a certified Chemical Fume Hood

or Glove Box.

PPE: Nitrile gloves (double-gloved, 0.11mm min thickness), Tyvek lab coat, and safety

goggles. Respiratory protection (N95 or P100) is required if handling open powders outside a

glove box.

Phase 2: Solubilization (For Pure Solids)
To prevent the dispersion of high-potency dust during transport, it is best practice to solvate

small quantities of solid waste if immediate destruction isn't possible.

Dissolve the AM694 isomer in a minimal amount of Methanol or Ethanol.

Why: This traps the particulate matter, reducing inhalation risk downstream, and allows for

easier transfer into waste carboys.

Phase 3: Packaging and Labeling
Trust Protocol: The label is the primary communication tool for the disposal vendor. Ambiguity

leads to accidents.
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Parameter Specification

Container Type
HDPE or Glass (Amber preferred for light

stability).

Segregation
Halogenated Organics. Do NOT mix with acids

or oxidizers.

Labeling

Must read: "Hazardous Waste - Halogenated

Solvent - Contains AM694 (Synthetic

Cannabinoid) - High Toxicity."

Secondary Containment

Place the primary container inside a sealed

polyethylene bag or a secondary tub during

transport.

Phase 4: Decontamination of Work Area
After waste packaging, the immediate area must be neutralized.

Solvent Wash: Wipe surfaces with Methanol.

Surfactant Wash: Follow with a soapy water wash (Alconox or similar) to remove residues.

Disposal of Wipes: All wipes used in this process must be treated as solid hazardous waste

containing AM694.

Phase 5: Documentation (Chain of Custody)
If the substance is held under a DEA license:

Inventory Update: Log the mass removed from the active inventory.

Form 41: If destroying on-site (rarely permitted without specific variances), complete DEA

Form 41.

Reverse Distributor: The preferred method is transferring custody to a DEA-registered

Reverse Distributor. They will issue the proof of destruction.
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Emergency Contingencies
Accidental Spillage

Evacuate: Clear the immediate area.

Isolate: Close the fume hood sash.

Neutralize: Do not use air-pressure to clean. Use wet-wiping methods (methanol-dampened

pads) to pick up solids.

Report: Notify the Chemical Hygiene Officer (CHO) immediately.

Exposure Response
Inhalation: Move to fresh air immediately. Seek emergency medical attention. Mention

"Synthetic Cannabinoid Agonist."

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin

(increases absorption).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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